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Compound of Interest

Compound Name: M435-1279

Cat. No.: B10830081

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of M435-1279, a

potent inhibitor of Ubiquitin-Conjugating Enzyme E2T (UBE2T), in the context of gastric cancer

research, with a specific focus on the HGC27 cell line.

Introduction

M435-1279 is a small molecule inhibitor of UBE2T, an enzyme implicated in the progression of

gastric cancer.[1] It functions by disrupting the Wnt/β-catenin signaling pathway, which is

frequently hyperactivated in various cancers.[1][2] Specifically, M435-1279 prevents the

UBE2T-mediated ubiquitination and subsequent degradation of the scaffolding protein RACK1

(Receptor for Activated C Kinase 1).[1][3] This stabilization of RACK1 leads to the suppression

of the Wnt/β-catenin pathway, thereby inhibiting cancer cell growth and proliferation.
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The inhibitory activity of M435-1279 has been quantified in various gastric cancer cell lines,

with the half-maximal inhibitory concentration (IC50) being a key parameter. The IC50 value in

HGC27 cells is 11.88 μM. The compound also demonstrates inhibitory effects against other

gastric cancer cell lines such as MKN45 and AGS, and shows lower cytotoxicity in the normal

gastric mucosal cell line GES-1. The binding affinity of M435-1279 to its target UBE2T has

been determined with a dissociation constant (Kd) of 50.5 μM.

Parameter Cell Line Value Reference

IC50 HGC27 11.88 μM

IC50 MKN45 6.93 μM

IC50 AGS 7.76 μM

IC50 GES-1 16.8 μM

Kd (UBE2T) - 50.5 μM

Signaling Pathway
M435-1279 modulates the Wnt/β-catenin signaling pathway by targeting UBE2T. In gastric

cancer, elevated UBE2T levels lead to the ubiquitination and degradation of RACK1. The loss

of RACK1 disrupts the β-catenin destruction complex, resulting in the accumulation and

nuclear translocation of β-catenin, which in turn activates downstream target genes promoting

cancer progression. M435-1279 inhibits UBE2T, thereby stabilizing RACK1 and suppressing

this oncogenic signaling cascade.
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Click to download full resolution via product page

Caption: M435-1279 inhibits UBE2T, preventing RACK1 degradation and suppressing Wnt/β-

catenin signaling.

Experimental Protocols
Determination of IC50 using MTT Assay

This protocol outlines the methodology to determine the half-maximal inhibitory concentration

(IC50) of M435-1279 in HGC27 cells using a 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) assay.

Materials:

HGC27 cells

M435-1279 compound

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate Buffered Saline (PBS)

MTT reagent (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:
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Cell Seeding:

Culture HGC27 cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin in a CO2 incubator.

Trypsinize and count the cells.

Seed 5,000 cells per well in 100 µL of culture medium in a 96-well plate.

Incubate for 24 hours to allow for cell attachment.

Compound Treatment:

Prepare a stock solution of M435-1279 in DMSO.

Prepare serial dilutions of M435-1279 in culture medium to achieve final concentrations

ranging from 0 to 31 μM (e.g., 0, 2, 4, 8, 16, 31 μM). A vehicle control (DMSO) should be

included.

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of M435-1279.

Incubate the plate for 48 hours.

MTT Assay:

After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

Incubate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into

formazan crystals.

Carefully remove the medium from each well.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.

Shake the plate gently for 10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:
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Measure the absorbance at 490 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the log of the M435-1279 concentration.

Determine the IC50 value by fitting the data to a dose-response curve using appropriate

software (e.g., GraphPad Prism).
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Caption: Workflow for determining the IC50 of M435-1279 in HGC27 cells using an MTT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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